Cas no 1599416-93-9 (3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1599416-93-9
• MF: C₈H₁₁ClF₃N₃
• MW: 241.64125084877
• CID: 6559847
• PubChem ID: 105034844
• Update Time: 2025-06-15

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine
• 1599416-93-9
• EN300-1939331

• Inchi： 1S/C8H11ClF3N3/c1-4-5(7(9)15(2)14-4)3-6(13)8(10,11)12/h6H,3,13H2,1-2H3
• InChI Key： ARGRLMAJXLZDMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 241.0593595g/mol
• Monoisotopic Mass: 241.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 1599416-93-9)

The compound 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 1599416-93-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3-dimethyl-1H-pyrazole core and the trifluoropropan-2-amine moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the increasing demand for fluorinated compounds in drug discovery and crop protection.

One of the key reasons for the growing interest in 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine is its role in the development of novel agrochemicals. With the global push for sustainable agriculture, scientists are exploring pyrazole derivatives as potential candidates for next-generation pesticides. The presence of the chloro and trifluoromethyl groups in this compound enhances its bioactivity, making it a promising scaffold for designing environmentally friendly pest control agents.

In the pharmaceutical sector, CAS No. 1599416-93-9 is being investigated for its utility in medicinal chemistry. Fluorinated amines, such as this compound, are known to improve the metabolic stability and bioavailability of drug candidates. Recent studies have highlighted the potential of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine in the synthesis of CNS-targeting molecules, which could lead to breakthroughs in treating neurological disorders. This aligns with the current trend of focusing on neuroprotective agents and blood-brain barrier permeability in drug development.

The synthesis and characterization of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring the purity and consistency of the compound, which is essential for both research and industrial applications. The compound's CAS registry number (1599416-93-9) serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

Another area of interest is the compound's potential role in material science. Fluorinated organic compounds are increasingly used in the development of high-performance polymers and electronic materials. The unique electronic properties imparted by the trifluoromethyl group could make 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine a valuable building block for advanced materials with applications in optoelectronics and energy storage.

From a commercial perspective, the demand for specialty chemicals like 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine is on the rise. Companies engaged in custom synthesis and contract research are actively seeking such compounds to meet the needs of their clients in the pharmaceutical and agrochemical industries. The compound's CAS No. 1599416-93-9 is frequently searched in chemical procurement platforms, reflecting its relevance in the market.

In conclusion, 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 1599416-93-9) is a versatile compound with broad applications in drug discovery, agrochemical development, and material science. Its unique structural attributes and functional groups make it a subject of ongoing research, particularly in fields that prioritize sustainability and innovation. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industry.